Cas no 1806861-33-5 (2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1806861-33-5
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4876865
• Update Time: 2025-10-31

2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-7-5(2-15)16-3-4(8(10)11)6(7)9(12,13)14/h3,8H,1H3
• InChI Key： QBBBRLXNTGEXBC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806861-33-5, known as 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The pyridine ring serves as the core structure, with substituents including a cyano group, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These substituents not only enhance the molecule's stability but also contribute to its diverse reactivity and functionality.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in modern chemistry. The presence of multiple fluorine atoms in this compound significantly impacts its electronic properties, making it an attractive candidate for various chemical transformations. For instance, the trifluoromethyl group is known to impart strong electron-withdrawing effects, which can influence the reactivity of the molecule in both synthetic and catalytic processes. Similarly, the cyano group adds to the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial in drug design and material synthesis.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine involves a series of carefully designed reactions that ensure high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of advanced catalysts and reaction conditions has further optimized the synthesis process, making it more efficient and environmentally friendly. These advancements underscore the growing emphasis on sustainable chemistry practices in contemporary research.

In terms of applications, this compound has shown promising results in several areas. In the pharmaceutical industry, its unique structure makes it a potential candidate for drug development targeting specific biological pathways. For example, studies have indicated that this compound could act as a lead molecule for designing inhibitors of certain enzymes or receptors. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry.

The agrochemical sector has also benefited from this compound's properties. Its role as a potential herbicide or insecticide has been explored due to its ability to disrupt key biochemical processes in pests and weeds. Recent field trials have demonstrated its efficacy under controlled conditions, although further research is needed to assess its long-term environmental impact.

From a materials science perspective, this compound exhibits interesting electronic properties that could be harnessed for developing advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Its high thermal stability and strong fluorescence characteristics make it a valuable component in optoelectronic devices.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its chemical reactivity. Researchers are advised to follow standard laboratory protocols to ensure safety during synthesis and experimentation. Ongoing studies are also focusing on understanding its toxicity profile and environmental fate to ensure responsible use.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine represents a significant advancement in the field of organic chemistry. Its versatile structure and diverse applications make it a subject of intense research interest. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.